![molecular formula C11H12ClN3O2 B6277181 3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride CAS No. 2763750-30-5](/img/no-structure.png)
3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride
Overview
Description
3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride, also known as MMTBAH, is a chemical compound used in scientific research. It is a white crystalline solid that is soluble in water and alcohol. It has a molecular weight of 245.7 g/mol and a melting point of 157–159 °C. MMTBAH has a variety of uses in scientific research and laboratory experiments, including its ability to be used as a catalyst and its ability to act as a proton donor. It is also used to study the biochemical and physiological effects of certain compounds.
Mechanism of Action
3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride acts as a proton donor in acid-base reactions. It is also used to catalyze organic synthesis reactions. It has the ability to activate substrates and increase the rate of reaction. In addition, it can be used to study the structure and reactivity of organic molecules.
Biochemical and Physiological Effects
3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride has been studied for its biochemical and physiological effects. It has been found to have antioxidant, anti-inflammatory, and anti-bacterial properties. It has also been shown to have an effect on the metabolism of certain compounds. In addition, it has been shown to have an effect on the expression of certain genes.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride in lab experiments include its ability to be used as a catalyst and its ability to act as a proton donor. It is also easy to prepare and is relatively inexpensive. The main limitation of using 3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride in lab experiments is that it is not very stable and has a tendency to decompose over time.
Future Directions
Future research on 3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride could focus on its use as a catalyst in organic synthesis reactions. Additionally, further research could be conducted to explore its effects on the expression of certain genes, as well as its ability to activate substrates and increase the rate of reaction. Additionally, further research could be conducted to explore its antioxidant, anti-inflammatory, and anti-bacterial properties. Finally, further research could be conducted to explore its potential applications as a proton donor in acid-base reactions.
Synthesis Methods
3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride is synthesized by reacting 4-methyl-4H-1,2,4-triazol-3-ylmethylbenzoic acid with hydrochloric acid. This reaction is conducted in an aqueous solution at a temperature of 50-60 °C. The reaction is complete when the pH of the solution reaches 3. The product is then filtered and washed with water and ether, and the white solid is collected by filtration and dried.
Scientific Research Applications
3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride is widely used in scientific research and laboratory experiments. It is used as a catalyst in organic synthesis and as a proton donor in acid-base reactions. It is also used to study the biochemical and physiological effects of certain compounds. In addition, it is used to study the structure and reactivity of organic molecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride involves the reaction of 4-methyl-4H-1,2,4-triazole with benzyl chloride to form 3-(chloromethyl)-4-methyl-1,2,4-triazole. This intermediate is then reacted with 3-carboxybenzaldehyde to form 3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzaldehyde, which is subsequently oxidized to form 3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid. The final step involves the addition of hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "4-methyl-4H-1,2,4-triazole", "benzyl chloride", "3-carboxybenzaldehyde", "sodium hypochlorite", "hydrochloric acid" ], "Reaction": [ "4-methyl-4H-1,2,4-triazole is reacted with benzyl chloride in the presence of a base such as sodium hydroxide to form 3-(chloromethyl)-4-methyl-1,2,4-triazole.", "3-(chloromethyl)-4-methyl-1,2,4-triazole is then reacted with 3-carboxybenzaldehyde in the presence of a base such as potassium carbonate to form 3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzaldehyde.", "3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzaldehyde is oxidized using a mild oxidizing agent such as sodium hypochlorite to form 3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid.", "Finally, hydrochloric acid is added to the 3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid to form the hydrochloride salt of the compound." ] } | |
CAS RN |
2763750-30-5 |
Product Name |
3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride |
Molecular Formula |
C11H12ClN3O2 |
Molecular Weight |
253.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
